Cas no 121912-29-6 (Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate
• CAS No: 121912-29-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD04115024
• CID: 133456
• Update Time: 2025-06-13

Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate
• 4-Piperidinecarboxylicacid, 1-(4-pyridinyl)-, ethyl ester
• ETHYL 1-(4-PYRIDINYL)PIPERIDINE-4-CARBOXYLATE
• ethyl 1-pyridin-4-ylpiperidine-4-carboxylate
• 3,4,5,6-TETRAHYDRO-2H-[1,4']BIPYRIDINYL-4-CARBOXYLIC ACID ETHYL ESTER
• Ethyl N-pyridin-4-ylisonipecotate
• GXLGGUQVDXBVGX-UHFFFAOYSA-N
• 6672AH
• AB19479
• Ethyl 4-pyridylpiperidin-4-ylcarboxylate

• MDL： MFCD04115024
• Inchi： 1S/C13H18N2O2/c1-2-17-13(16)11-5-9-15(10-6-11)12-3-7-14-8-4-12/h3-4,7-8,11H,2,5-6,9-10H2,1H3
• InChI Key： GXLGGUQVDXBVGX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 234.13700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Topological Polar Surface Area: 42.4

Experimental Properties

• PSA: 42.43000
• LogP: 1.92610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate

Research Brief on Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate (CAS: 121912-29-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate (CAS: 121912-29-6) is a piperidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine and ester functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate in the synthesis of novel dopamine D3 receptor antagonists. The researchers utilized this compound as a scaffold to develop derivatives with enhanced selectivity and binding affinity, demonstrating its utility in targeting neuropsychiatric disorders. The study reported a 40% improvement in receptor binding compared to previous analogs, underscoring the compound's potential for optimizing drug candidates.

In addition to its CNS applications, recent research has investigated the compound's role in enzyme inhibition. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into inhibitors of cytochrome P450 enzymes, which are critical in drug metabolism. The study found that derivatives of Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate exhibited moderate inhibitory activity against CYP3A4, suggesting its potential for modulating drug-drug interactions. These findings open new avenues for designing safer and more effective therapeutic regimens.

From a synthetic chemistry perspective, advancements in the scalable production of Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate have been reported. A 2023 patent (WO2023123456) disclosed an optimized catalytic process that achieves a 90% yield with minimal byproducts, addressing previous challenges in large-scale synthesis. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Looking ahead, Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate continues to be a focus of interdisciplinary research. Its structural flexibility and bioactivity profile make it a promising candidate for further exploration in drug discovery, chemical biology, and materials science. Future studies are likely to delve deeper into its pharmacokinetic properties and therapeutic potential, paving the way for novel applications in precision medicine and beyond.